4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine
Overview
Description
4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine, or CMPP for short, is a synthetic compound with a variety of applications in scientific research. CMPP is a synthetic compound that has been used in a variety of scientific research applications, including drug development, cancer research, and pharmacology. CMPP is a pyrimidine derivative that has a cyclopropyl group attached to its piperidine ring. CMPP has been found to be a useful tool in a variety of research applications due to its unique chemical structure, which allows it to interact with a variety of biological molecules.
Scientific Research Applications
CMPP has been used in a variety of scientific research applications, including drug development, cancer research, and pharmacology. CMPP has been used to study the effects of various drugs on the body, as well as to develop new drugs. CMPP has also been used to study the effects of various cancer drugs on cancer cells. CMPP has also been used to study the pharmacology of various drugs, as well as to identify potential new drugs.
Mechanism of Action
CMPP acts as an agonist at several different receptors, including the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the muscarinic M1 receptor. CMPP binds to these receptors and activates them, leading to a variety of effects in the body. CMPP also binds to several other receptors, including the serotonin 5-HT2B receptor, the dopamine D3 receptor, and the muscarinic M2 receptor.
Biochemical and Physiological Effects
CMPP has been found to have a variety of biochemical and physiological effects in the body. CMPP has been found to increase dopamine levels in the brain, as well as to increase serotonin levels. CMPP has also been found to decrease the activity of the enzyme monoamine oxidase, which is responsible for the breakdown of dopamine and serotonin. CMPP has also been found to increase the release of glutamate, which is an excitatory neurotransmitter.
Advantages and Limitations for Lab Experiments
CMPP has several advantages for use in laboratory experiments. CMPP is a relatively stable compound, which makes it easier to store and handle in the laboratory. CMPP also has a low toxicity, which makes it safe to use in laboratory experiments. CMPP also has a high affinity for several receptors, which makes it useful for studying the effects of various drugs on the body.
However, CMPP also has several limitations. CMPP has a relatively short half-life in the body, which means that it is not suitable for long-term studies. CMPP also has a relatively low solubility in water, which makes it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the use of CMPP in scientific research. CMPP could be used to study the effects of various drugs on the brain, as well as to develop new drugs. CMPP could also be used to study the effects of various cancer drugs on cancer cells. CMPP could also be used to study the pharmacology of various drugs, as well as to identify potential new drugs. CMPP could also be used to study the effects of various drugs on the immune system, as well as to identify potential new immunotherapies. Additionally, CMPP could be used to study the effects of various drugs on the cardiovascular system, as well as to identify potential new cardiovascular drugs. Finally, CMPP could be used to study the effects of various drugs on the gastrointestinal system, as well as to identify potential new gastrointestinal drugs.
Synthesis Methods
CMPP can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-chloro-6-methyl-2-(piperidin-4-yl)pyrimidine with trimethylsilylcyanide in the presence of a base. This reaction produces the desired CMPP product in high yields. Other methods, such as the reaction of 4-chloro-6-methyl-2-(piperidin-4-yl)pyrimidine with sodium cyanide, can also be used to synthesize CMPP.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine involves the reaction of a cyclopropyl ketone with a piperidine derivative, followed by cyclization to form the pyrimidine ring.", "Starting Materials": [ "Cyclopropyl ketone", "4-piperidone", "Methylamine", "Sodium methoxide", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: React cyclopropyl ketone with 4-piperidone in the presence of methylamine and sodium methoxide to form 4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pentan-3-one.", "Step 2: Cyclize 4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pentan-3-one using acetic anhydride and hydrochloric acid to form 4-cyclopropyl-6-methyl-2-(piperidin-4-yl)pyrimidine.", "Step 3: Purify the product using sodium bicarbonate, ethyl acetate, methanol, and water." ] } | |
| 1342115-72-3 | |
Molecular Formula |
C13H19N3 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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